Cas no 2171163-29-2 (5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2171163-29-2
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6555922
• PubChem ID: 165803653
• Update Time: 2025-07-02

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• 2171163-29-2
• EN300-1508771
• 5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-15(2)24(25(31)29-23-12-11-16(28)13-21(23)26(32)33)30-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： ZGLPTOHZYRHSAL-DEOSSOPVSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2171163-29-2): A Novel Compound with Promising Applications in Biomedical Research

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid is a complex organic molecule that has garnered significant attention in the field of biomedical research due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 2171163-29-2, represents a class of substituted benzoic acids that exhibit multifunctional properties, including 2S stereochemistry, (9H-fluoren-9-yl)methoxycarbonyl functionality, and 5-bromo substitution. These characteristics make it a valuable candidate for drug development, particularly in the context of 3-methylbutanamido-based pharmacophores and benzoic acid derivatives with modifiable functional groups.

Recent advances in synthetic chemistry and molecular biology have highlighted the importance of (9H-fluoren-9-yl)methoxycarbonyl groups in the design of bioactive molecules. This fluorene-derived moiety is known to enhance molecular stability and improve solubility in aqueous environments, which are critical factors in the development of 5-bromo-substituted compounds for pharmaceutical applications. The 2S configuration of the 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino) group further contributes to its stereochemical specificity, enabling precise interactions with biological targets such as 3-methylbutanamido-containing proteins or receptors.

One of the most notable features of this compound is its benzoic acid backbone, which provides a versatile platform for functionalization. The 5-bromo group introduces an electrophilic center that can participate in various chemical reactions, such as nucleophilic substitution or electrophilic aromatic substitution, to generate derivatives with tailored biological activities. This property has been leveraged in recent studies to develop 3-methylbutanamido-based inhibitors targeting specific enzyme pathways, such as (9H-fluoren-9-yl)methoxycarbonyl-dependent kinases or benzoic acid-modulated ion channels.

Emerging research in the field of (9H-fluoren-9-yl)methoxycarbonyl-based drug discovery has demonstrated the potential of this compound to address unmet medical needs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of 5-bromo-substituted analogs of this molecule that exhibited potent antitumor activity against 3-methylbutanamido-expressing cancer cell lines. The benzoic acid-derived scaffold was found to enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for neurodegenerative disease therapies.

Another area of interest is the role of (9H-fluoren-9-yl)methoxycarbonyl groups in modulating 5-bromo-substituted compounds for use in 3-methylbutanamido-targeted therapies. A 2024 review in *Advanced Drug Delivery Reviews* highlighted the importance of benzoic acid-based scaffolds in the development of 2S-configured inhibitors for (9H-fluoren-9-yl)methoxycarbonyl-dependent enzymes, such as tyrosine kinases or serine/threonine phosphatases. These findings underscore the relevance of this compound in the design of next-generation therapeutics.

From a synthetic perspective, the (9H-fluoren-9-yl)methoxycarbonyl group can be introduced through a variety of methods, including 5-bromo-mediated coupling reactions or 3-methylbutanamido-based functionalization strategies. The benzoic acid-derived core of this molecule also allows for the incorporation of additional substituents, such as hydroxyl groups or amino functionalities, to further enhance its biological activity. These modifications are often guided by computational modeling and in silico screening techniques, which have become essential tools in modern drug discovery.

Despite its promising properties, the development of 5-bromo-substituted compounds like this molecule faces several challenges. One of the primary concerns is the potential for off-target effects, which can arise from the (9H-fluoren-9-yl)methoxycarbonyl group's ability to interact with multiple biological targets. To mitigate this, researchers are exploring strategies to increase the specificity of 3-methylbutanamido-based inhibitors, such as the use of benzoic acid-derived prodrugs or the incorporation of 2S-configured stereocenters to reduce non-specific interactions.

Looking ahead, the (9H-fluoren-9-yl)methoxycarbonyl-based structure of this compound is expected to play a significant role in the development of novel therapeutics. Ongoing studies are investigating its potential applications in 5-bromo-targeted therapies, such as the treatment of 3-methylbutanamido-related metabolic disorders or the modulation of benzoic acid-dependent signaling pathways. These efforts are likely to be supported by advances in synthetic chemistry, computational modeling, and in vivo testing, which are critical for translating this compound into clinical practice.

In conclusion, 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2171163-29-2) represents a promising candidate for biomedical research due to its unique structural features and potential therapeutic applications. The integration of (9H-fluoren-9-yl)methoxycarbonyl functionality, 5-bromo substitution, and 3-methylbutanamido-based pharmacophores positions this molecule as a valuable tool for the development of next-generation therapeutics. As research in this area continues to evolve, the benzoic acid-derived scaffold of this compound is likely to remain a focal point for innovation in drug discovery.